Cas no 2228162-50-1 (1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene)

1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene is a brominated aromatic compound featuring a propyl side chain with a bromine substituent at the 1-position and methoxy and difluoro substitutions on the benzene ring. This structure offers versatility in synthetic applications, particularly in cross-coupling reactions, where the bromine moiety serves as a reactive handle for further functionalization. The electron-withdrawing fluorine atoms enhance reactivity in electrophilic substitutions, while the methoxy group contributes to steric and electronic modulation. Its well-defined molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, enabling precise structural modifications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene structure
2228162-50-1 structure
Product Name:1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene
CAS No:2228162-50-1
MF:C10H11BrF2O
MW:265.094549417496
CID:5756985
PubChem ID:165789953
Update Time:2025-05-26

1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2228162-50-1
    • 1-(1-bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene
    • EN300-1923784
    • 1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene
    • Inchi: 1S/C10H11BrF2O/c1-6(5-11)8-3-7(12)4-9(13)10(8)14-2/h3-4,6H,5H2,1-2H3
    • InChI Key: AXKBAURMFVXMRR-UHFFFAOYSA-N
    • SMILES: BrCC(C)C1C=C(C=C(C=1OC)F)F

Computed Properties

  • Exact Mass: 263.99613g/mol
  • Monoisotopic Mass: 263.99613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 9.2Ų

1-(1-Bromopropan-2-yl)-3,5-difluoro-2-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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